Cas no 916762-48-6 (4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride)

• Product Name: 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride
• CAS No: 916762-48-6
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD07355818
• CID: 3032008
• PubChem ID: 16336503
• Update Time: 2025-11-07

4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(piperidin-1-ylcarbonyl)phenyl]methanamine
• AT31075
• CS-0234909
• 1-[4-(1-PIPERIDINYLCARBONYL)PHENYL]METHANAMINE HYDROCHLORIDE
• Methanone, [4-(aminomethyl)phenyl]-1-piperidinyl-, hydrochloride (1:1)
• (4-(AMINOMETHYL)PHENYL)(PIPERIDIN-1-YL)METHANONE HCL
• [4-(aminomethyl)phenyl]-piperidin-1-ylmethanone;hydrochloride
• [4-(piperidine-1-carbonyl)phenyl]methanamine hydrochloride
• EN300-14966
• 1-[4-(piperidin-1-ylcarbonyl)phenyl]methanamine hydrochloride
• RLB76248
• [4-(1-piperidinylcarbonyl)benzyl]amine hydrochloride
• AKOS008058872
• MFCD07355818
• Z111638192
• BS-38873
• 1-[4-(Piperidin-1-ylcarbonyl)phenyl]methanamine, HCl
• 1-[4-(PIPERIDINE-1-CARBONYL)PHENYL]METHANAMINE HYDROCHLORIDE
• 916762-48-6
• (4-(Aminomethyl)phenyl)(piperidin-1-yl)methanone hydrochloride
• (4-(Aminomethyl)phenyl)(piperidin-1-yl)methanonehydrochloride
• 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride

• MDL： MFCD07355818
• Inchi： 1S/C13H18N2O.ClH/c14-10-11-4-6-12(7-5-11)13(16)15-8-2-1-3-9-15;/h4-7H,1-3,8-10,14H2;1H
• InChI Key： RUDJJOSAVRYRNV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(CN)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 254.1185909Da
• Monoisotopic Mass: 254.1185909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride

Introduction to 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride (CAS No. 916762-48-6)

4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 916762-48-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in the development of novel therapeutic agents. The structural framework of this molecule incorporates both a piperidine moiety and a phenyl group, which are common pharmacophores in drug design due to their ability to interact with biological targets in a specific manner.

The piperidine-1-carbonyl moiety in the name of this compound highlights its structural similarity to piperidine derivatives, which are well-known for their role in various pharmacological applications. Piperidine derivatives have been extensively studied for their potential as active pharmaceutical ingredients (APIs) due to their favorable pharmacokinetic properties and ability to modulate biological pathways. The presence of the carbonyl group in the piperidine ring further enhances its reactivity, making it a versatile scaffold for chemical modifications that can fine-tune its biological activity.

On the other hand, the phenylmethanamine component suggests a connection to amine-containing compounds, which are ubiquitous in medicinal chemistry. Amines are crucial for the development of drugs because they can serve as key interaction points with biological targets such as enzymes and receptors. The hydrochloride salt form of this compound indicates that it has been treated with hydrochloric acid to form a stable salt, which often improves its solubility and bioavailability—critical factors for drug efficacy and formulation.

Recent advancements in pharmaceutical research have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride (CAS No. 916762-48-6) fits into this category, as its dual pharmacophoric structure suggests potential applications in multitarget inhibition. Such compounds are particularly valuable in addressing complex diseases that involve multiple pathological pathways.

In particular, studies have indicated that molecules containing piperidine derivatives exhibit potential benefits in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability of piperidine-based compounds to cross the blood-brain barrier and interact with neurotransmitter systems makes them attractive candidates for central nervous system (CNS) drug development. Furthermore, phenyl-substituted amine compounds have shown promise in treating cardiovascular diseases, inflammation, and cancer by modulating key signaling pathways.

The synthesis and characterization of 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride (CAS No. 916762-48-6) involve sophisticated organic chemistry techniques that ensure high purity and yield. The process typically involves multi-step reactions, including condensation reactions between appropriate precursors, followed by functional group transformations such as hydrolysis or salt formation. Advanced spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery programs. Researchers have leveraged computational chemistry tools, such as molecular docking simulations, to predict how 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride might interact with various biological targets. These simulations have provided insights into its binding affinity and selectivity, guiding further optimization efforts aimed at enhancing its therapeutic index.

The pharmacological profile of this compound has been preliminarily explored through in vitro assays that evaluate its interaction with enzymes and receptors relevant to human health. Preliminary findings suggest that it may possess inhibitory activity against certain enzymes involved in metabolic pathways associated with inflammation and oxidative stress. Such activities are highly relevant given the growing recognition of these pathways in various chronic diseases.

Moreover, the compound's solubility profile has been optimized through salt formation, which is a common strategy in pharmaceutical development to improve oral bioavailability. The hydrochloride salt form not only enhances solubility but also ensures stability under storage conditions, making it suitable for further preclinical and clinical investigations.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride (CAS No. 916762-48-6). These models can analyze vast datasets to predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

In conclusion, 4-(Piperidine-1-carbonyl)phenylmethanamine Hydrochloride represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its dual pharmacophoric design positions it as a valuable tool for developing multitarget drugs aimed at treating complex diseases. As research continues, further insights into its mechanism of action and pharmacological properties will undoubtedly emerge, solidifying its role as a key compound in modern drug discovery efforts.